Methyl 2-chloro-4-sulfamoylbenzoate

• IUPAC Name: methyl 2-chloro-4-sulfamoylbenzoate
• InChI: InChI=1S/C8H8ClNO4S/c1-14-8(11)6-3-2-5(4-7(6)9)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key: RYBCUBHRVSIRLN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)S(=O)(=O)N)Cl
• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• CAS No.: 1190947-65-9

Description

“Methyl 2-chloro-4-sulfamoylbenzoate” is a chemical compound with the CAS Number: 1190947-65-9. It has a molecular weight of 249.67 and its IUPAC name is methyl 4-(aminosulfonyl)-2-chlorobenzoate. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H8ClNO4S. The InChI code is 1S/C8H8ClNO4S/c1-14-8(11)6-3-2-5(4-7(6)9)15(10,12)13/h2-4H,1H3,(H2,10,12,13).

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. Unfortunately, specific physical and chemical properties such as boiling point, density, and solubility were not available in the sources I found.

Scientific Research Applications

Structural and Molecular Analysis

• The compound has been studied for its structural and molecular properties. For instance, Rafique et al. (2009) analyzed a related salt, focusing on its intramolecular hydrogen bonds and crystal structure, which could inform the understanding of Methyl 2-chloro-4-sulfamoylbenzoate's properties (Rafique et al., 2009).

Analytical Chemistry

• In analytical chemistry, methods have been developed to determine related compounds like clopamide and its impurities, including 4-chloro-3-sulfamoylbenzoic acids, in tablets. Such techniques could be adapted for this compound (Hubicka et al., 2009).

Potential in Agriculture

• This compound may have potential applications in agriculture. For example, Mereiter (2011) studied a related herbicide, triflusulfuron-methyl, focusing on its molecular structure and interactions (Mereiter, 2011).

Corrosion Inhibition

• The compound has been tested as a corrosion inhibitor for mild steel, showing increased efficiency with higher concentrations and confirming its potential for industrial applications (Sappani & Karthikeyan, 2014).

Antimicrobial Studies

• Kavitha et al. (2020) synthesized and studied 4-chloro-3-sulfamoylbenzoic acid, a related compound, for its antibacterial properties, indicating potential antimicrobial applications for this compound (Kavitha et al., 2020).

Synthesis and Pharmaceutical Applications

• Various synthesis methods have been explored for related compounds, which could provide insights into the synthesis of this compound and its derivatives for potential pharmaceutical applications (Xiu-lan, 2009).

Quantum Chemical Studies

• Charanya et al. (2022) performed quantum computational calculations on a related compound, which can provide insights into the electronic properties and potential applications of this compound in various fields (Charanya et al., 2022).

Safety and Hazards

“Methyl 2-chloro-4-sulfamoylbenzoate” has been classified with the GHS07 pictogram and carries the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Methyl 2-chloro-4-sulfamoylbenzoate is a chemical compound that has been studied for its potential anticancer properties . The primary target of this compound is the M1 subunit of human ribonucleotide reductase (hRRM1) . hRRM1 is a key enzyme involved in the reduction of ribonucleotides to 2′-deoxyribonucleotides, a process that is rate-limiting in the de novo synthesis of deoxynucleotide triphosphates (dNTPs), which are vital for DNA replication and repair .

Mode of Action

It is believed that the compound interacts with its target, hrrm1, and inhibits its function . This inhibition disrupts the production of dNTPs, thereby affecting DNA replication and repair processes in cancer cells .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the de novo synthesis of deoxynucleotide triphosphates (dNTPs) . By inhibiting hRRM1, the compound disrupts this pathway, leading to a decrease in the availability of dNTPs for DNA replication and repair . This can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cancer cells .

Result of Action

The inhibition of hRRM1 by this compound leads to a decrease in the production of dNTPs . This disrupts DNA replication and repair processes, particularly in cancer cells that rely heavily on these processes for their rapid proliferation . As a result, the compound can induce cell cycle arrest and apoptosis in these cells .